Cas no 1290625-08-9 (3-BROMO-5-FLUOROBENZOIC ACID)
3-BROMO-5-FLUOROBENZOIC ACID structure
Product Name:3-BROMO-5-FLUOROBENZOIC ACID
CAS No:1290625-08-9
MF:C15H25NO5
MW:299.362704992294
CID:3161592
Update Time:2026-04-27
3-BROMO-5-FLUOROBENZOIC ACID Chemical and Physical Properties
Names and Identifiers
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- 3-BROMO-5-FLUOROBENZOIC ACID
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- Inchi: InChI=1S/C15H25NO5/c1-5-19-13(17)10-8-11-12(9-10)20-7-6-16(11)14(18)21-15(2,3)4/h10-12H,5-9H2,1-4H3
- InChI Key: RLBZVNJGAHTMMY-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1CC2C(C1)OCCN2C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
3-BROMO-5-FLUOROBENZOIC ACID Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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